Cas no 854758-35-3 (Ethyl 6-(tert-butyl)picolinate)

• Product Name: Ethyl 6-(tert-butyl)picolinate
• CAS No: 854758-35-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4815906
• Update Time: 2025-11-01

Ethyl 6-(tert-butyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(tert-butyl)picolinate
• Ethyl 6-tert-butyl-2-pyridinecarboxylate
• ethyl 6-tert-butylpyridine-2-carboxylate

• Inchi： 1S/C12H17NO2/c1-5-15-11(14)9-7-6-8-10(13-9)12(2,3)4/h6-8H,5H2,1-4H3
• InChI Key： GFROHDGFSJSJFP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(tert-butyl)picolinate

Comprehensive Overview of Ethyl 6-(tert-butyl)picolinate (CAS No. 854758-35-3)

Ethyl 6-(tert-butyl)picolinate (CAS No. 854758-35-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a picolinate core modified with a tert-butyl group and an ethyl ester, makes it a valuable building block in modern chemistry. This compound has garnered significant attention due to its versatility in cross-coupling reactions, ligand design, and as a precursor for bioactive molecules.

In recent years, the demand for Ethyl 6-(tert-butyl)picolinate has surged, driven by its applications in drug discovery and sustainable chemistry. Researchers frequently search for "synthesis of Ethyl 6-(tert-butyl)picolinate" or "CAS 854758-35-3 suppliers," reflecting its industrial relevance. The compound’s stability under mild conditions and compatibility with green solvents align with the growing focus on environmentally friendly synthesis—a hot topic in 2024.

From a structural perspective, the tert-butyl moiety enhances steric hindrance, which is critical for modulating reactivity in catalytic systems. This property is particularly exploited in asymmetric catalysis, where queries like "Ethyl 6-(tert-butyl)picolinate as a ligand" are common. Additionally, its ester group allows further functionalization, making it a hotspot for derivatization studies in medicinal chemistry.

The analytical characterization of CAS No. 854758-35-3 typically involves NMR, HPLC, and mass spectrometry, ensuring high purity for research-grade applications. Laboratories often inquire about "spectral data for Ethyl 6-(tert-butyl)picolinate" or "safety handling protocols," emphasizing the need for accurate technical documentation. Notably, the compound’s low toxicity profile broadens its utility in academic and industrial settings.

Emerging trends highlight its role in metal-organic frameworks (MOFs) and photocatalysis, areas dominating scientific literature. For instance, its integration into MOFs for gas storage solutions answers queries like "picolinate derivatives in energy storage." Furthermore, the rise of AI-driven molecular design has spurred interest in predictive models for optimizing Ethyl 6-(tert-butyl)picolinate derivatives, merging computational and experimental chemistry.

In summary, Ethyl 6-(tert-butyl)picolinate (CAS No. 854758-35-3) exemplifies innovation in fine chemicals, bridging gaps between academia and industry. Its multifaceted applications—from catalysis to sustainable materials—ensure its prominence in future scientific advancements, while SEO-driven searches reflect its practical significance.